Cas no 1797886-71-5 (6-bromo-3-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}-2-methyl-2H-indazole)

• Product Name: 6-bromo-3-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}-2-methyl-2H-indazole
• CAS No: 1797886-71-5
• MF: C₁₇H₁₆BrN₃O₄S
• MW: 438.295641899109
• CID: 5748418
• PubChem ID: 71809414
• Update Time: 2025-05-24

6-bromo-3-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}-2-methyl-2H-indazole Chemical and Physical Properties

Names and Identifiers

• 1797886-71-5
• AKOS024564912
• 6-bromo-3-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}-2-methyl-2H-indazole
• F6442-2291
• (6-bromo-2-methyl-2H-indazol-3-yl)(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)methanone
• (6-bromo-2-methylindazol-3-yl)-[3-(furan-2-ylmethylsulfonyl)azetidin-1-yl]methanone

• Inchi： 1S/C17H16BrN3O4S/c1-20-16(14-5-4-11(18)7-15(14)19-20)17(22)21-8-13(9-21)26(23,24)10-12-3-2-6-25-12/h2-7,13H,8-10H2,1H3
• InChI Key： YTBVOIBRPRXLQF-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=NN(C)C=2C(N1CC(C1)S(CC1=CC=CO1)(=O)=O)=O

Computed Properties

• Exact Mass: 437.00449g/mol
• Monoisotopic Mass: 437.00449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 93.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles Indazole-3-carboxamides

Additional information on 6-bromo-3-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}-2-methyl-2H-indazole

Professional Introduction to Compound with CAS No. 1797886-71-5 and Product Name: 6-bromo-3-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}-2-methyl-2H-indazole

The compound with the CAS number 1797886-71-5 and the product name 6-bromo-3-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}-2-methyl-2H-indazole represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a bromo substituent, a furan-derived methanesulfonyl group, and an azetidine core, makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The indazole moiety, a prominent aromatic system in this compound, has been extensively studied for its pharmacological properties. Indazoles exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of additional functional groups into the indazole framework can modulate its pharmacokinetic and pharmacodynamic profiles, making it an attractive candidate for drug discovery.

The 6-bromo substituent in the molecule plays a crucial role in its reactivity and potential applications. Bromine atoms are known to be excellent leaving groups in organic synthesis, facilitating various transformations such as Suzuki-Miyaura cross-coupling reactions. This feature allows chemists to easily introduce additional functional groups or link the compound to other molecular frameworks, enhancing its utility in drug development.

The 3-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl} moiety is another key feature of this compound. The azetidine ring is a saturated heterocycle that can contribute to the molecule's overall bioavailability and metabolic stability. The methanesulfonyl group derived from furan introduces a polar moiety that can enhance solubility and interactions with biological targets. This combination of functional groups makes the compound a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies have shown that 6-bromo-3-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}-2-methyl-2H-indazole can interact with various biological targets through multiple binding sites. This property is particularly valuable in the development of multitarget drugs, which can address multiple aspects of a disease simultaneously.

In vitro studies have begun to unravel the biological activity of this compound. Initial experiments suggest that it exhibits promising properties as an inhibitor of certain enzymes involved in cancer progression. The ability of the compound to disrupt key signaling pathways has been demonstrated in cell-based assays, indicating its potential as an anticancer agent. Further research is needed to fully characterize its mechanism of action and optimize its pharmacological properties.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as flow chemistry and microwave-assisted reactions, has been explored to improve efficiency and scalability. These methods not only enhance productivity but also reduce waste, aligning with the principles of green chemistry.

Future directions in the study of this compound include exploring its derivatives and analogs. By modifying specific functional groups or introducing new ones, chemists can fine-tune its biological activity and develop more effective therapeutic agents. Collaborative efforts between synthetic chemists and biologists will be essential to accelerate these efforts and bring new drugs to market.

The role of 6-bromo-3-{3-[(furan-2-yl)methanesulfonyl]azetidine-1-carbonyl}-2-methyl-2H-indazole in drug development underscores the importance of innovative molecular design. As our understanding of disease mechanisms continues to evolve, so does our ability to develop targeted therapies. This compound exemplifies how interdisciplinary approaches can lead to breakthroughs in medicine and improve patient outcomes.